Cas no 1704106-31-9 (2-(1-Aminocyclohexyl)-5-bromophenol)

2-(1-Aminocyclohexyl)-5-bromophenol structure

1704106-31-9 structure

Product Name:2-(1-Aminocyclohexyl)-5-bromophenol

CAS No:1704106-31-9

Molecular Formula:C₁₂H₁₆BrNO

Molecular Weight:270.165542602539

CID:5603633

PubChem ID:82625577

2-(1-Aminocyclohexyl)-5-bromophenol Properties

Names and Identifiers

- 1704106-31-9
- 2-(1-aminocyclohexyl)-5-bromophenol
- EN300-1907255
- InChIKey： HTPIWQMYRYUJLY-UHFFFAOYSA-N
- Inchi： 1S/C12H16BrNO/c13-9-4-5-10(11(15)8-9)12(14)6-2-1-3-7-12/h4-5,8,15H,1-3,6-7,14H2
- SMILES： BrC1C=CC(=C(C=1)O)C1(CCCCC1)N

Computed Properties

Exact Mass: 269.04153g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 269.04153g/mol
Heavy Atom Count: 15
Complexity: 216
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.7
Topological Polar Surface Area: 46.2Å²

2-(1-Aminocyclohexyl)-5-bromophenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1907255-0.05g	2-(1-aminocyclohexyl)-5-bromophenol	1704106-31-9		0.05g	$851.0	2023-08-31

2-(1-Aminocyclohexyl)-5-bromophenol Related Literature

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6. Flexible graphene/MnO2 composite papers for supercapacitor electrodes†

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7. Royal Sanitary Institute. Annual Congress

Analyst, 1939,64, 748-748
8. The low excited states of simple aromatic hydrocarbons

Discuss. Faraday Soc., 1950,9, 5-14
9. Subtle temperature-induced changes in small molecule conformer dynamics – observed and quantified by NOE spectroscopy†

C. R. Jones,M. D. Greenhalgh,J. R. Bame,T. J. Simpson,J. W. Marshall,C. P. Butts Chem. Commun., 2016,52, 2920-2923
10. Inside front cover

Analyst, 2017,142, 2854-2854

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cyclohexylphenols

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